Cas no 76256-33-2 (Ethanone, 1,1'-(dithiodi-2,1-phenylene)bis-)
76256-33-2 structure
Product Name:Ethanone, 1,1'-(dithiodi-2,1-phenylene)bis-
CAS No:76256-33-2
MF:C16H14O2S2
MW:302.411161899567
CID:538109
PubChem ID:12354277
Update Time:2025-04-19
Ethanone, 1,1'-(dithiodi-2,1-phenylene)bis- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1,1'-(dithiodi-2,1-phenylene)bis-
- 1-[2-[(2-acetylphenyl)disulfanyl]phenyl]ethanone
- DTXSID10493601
- 1,1'-[Disulfanediyldi(2,1-phenylene)]di(ethan-1-one)
- SCHEMBL226117
- 76256-33-2
-
- Inchi: 1S/C16H14O2S2/c1-11(17)13-7-3-5-9-15(13)19-20-16-10-6-4-8-14(16)12(2)18/h3-10H,1-2H3
- InChI Key: DWYLEEOHUAYTPN-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(C)=O)SC1C=CC=CC=1C(C)=O
Computed Properties
- Exact Mass: 302.04352203g/mol
- Monoisotopic Mass: 302.04352203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 84.7Ų
Ethanone, 1,1'-(dithiodi-2,1-phenylene)bis- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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